Cas no 860786-88-5 (5-(4-Methoxybenzenesulfonyl)-8-(trifluoromethyl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline)

• Product Name: 5-(4-Methoxybenzenesulfonyl)-8-(trifluoromethyl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline
• CAS No: 860786-88-5
• MF: C₁₉H₁₉F₃N₂O₃S
• MW: 412.42597413063
• CID: 5742344
• PubChem ID: 3750627
• Update Time: 2023-11-11

5-(4-Methoxybenzenesulfonyl)-8-(trifluoromethyl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxybenzenesulfonyl)-8-(trifluoromethyl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline
• 860786-88-5
• methyl 4-{[8-(trifluoromethyl)-2,3,3a,4-tetrahydropyrrolo[1,2-a]quinoxalin-5(1H)-yl]sulfonyl}phenyl ether
• SR-01000308987
• 12W-0282
• HMS2376N21
• AKOS005081567
• SMR000168903
• SR-01000308987-1
• 5-(4-methoxyphenyl)sulfonyl-8-(trifluoromethyl)-2,3,3a,4-tetrahydro-1H-pyrrolo[1,2-a]quinoxaline
• CHEMBL1367685
• MLS000549320
• 5-(4-Methoxybenzenesulfonyl)-8-(trifluoromethyl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline

• Inchi： 1S/C19H19F3N2O3S/c1-27-15-5-7-16(8-6-15)28(25,26)24-12-14-3-2-10-23(14)18-11-13(19(20,21)22)4-9-17(18)24/h4-9,11,14H,2-3,10,12H2,1H3
• InChI Key： FKRDXYKXWCMLIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C2C=CC(C(F)(F)F)=CC=2N2CCCC2C1)(=O)=O

Computed Properties

• Exact Mass: 412.10684813g/mol
• Monoisotopic Mass: 412.10684813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų